Cas no 338426-25-8 (N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 338426-25-8
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 6130626
• PubChem ID: 1142968
• Update Time: 2025-07-02

N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• BRD-K20170884-001-01-1
• N-(4-chlorophenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
• Oprea1_485550
• F2223-0088
• 338426-25-8
• N-(4-chlorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide
• Oprea1_183063
• AKOS000591662
• Z74715770
• ZINC00886467
• N-(4-chlorophenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide

• Inchi： 1S/C18H16ClN3OS/c1-22-16(13-5-3-2-4-6-13)11-20-18(22)24-12-17(23)21-15-9-7-14(19)8-10-15/h2-11H,12H2,1H3,(H,21,23)
• InChI Key： SVGJIYCVJCGBEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NC=C(C2C=CC=CC=2)N1C)=O

Computed Properties

• Exact Mass: 357.0702610g/mol
• Monoisotopic Mass: 357.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Introduction to N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 338426-25-8)

N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide, identified by its CAS number 338426-25-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a sulfanyl group and an imidazole ring, contribute to its unique chemical properties and potential therapeutic applications.

The< b>4-chlorophenyl moiety in the molecular structure is a key feature that influences the electronic and steric properties of the compound. Chlorophenyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. The interaction between this group and other parts of the molecule can lead to favorable binding interactions with biological targets, thereby increasing the efficacy of potential drug candidates.

The imidazole ring, specifically in the context of 1-methyl-5-phenyl-1H-imidazol-2-yl, adds another layer of complexity to the compound's behavior. Imidazole derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of a methyl group at the 1-position and a phenyl group at the 5-position further modulates the electronic properties of the imidazole ring, making it a versatile scaffold for drug discovery.

The sulfanyl group (sulfanylacetamide) is another critical component of this compound. Sulfanyl groups are known to participate in hydrogen bonding interactions, which can be crucial for the binding affinity of drug molecules to their targets. The sulfanylacetamide moiety may also contribute to the solubility and bioavailability of the compound, which are essential factors for its pharmacological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of a chlorophenyl group, an imidazole ring, and a sulfanylacetamide moiety makes N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide a promising candidate for further investigation. Studies have shown that such molecules can exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

In particular, the< b>1-methyl-5-phenyl-1H-imidazol-2-yl moiety has been investigated for its potential role in modulating biological pathways. Research indicates that this structural motif can interact with specific targets in a way that disrupts disease-related processes. For instance, studies have suggested that imidazole derivatives can inhibit kinases and other enzymes that are overactive in certain types of cancer. The< b>4-chlorophenyl group may further enhance these interactions by improving binding affinity and selectivity.

The sulfanylacetamide portion of the molecule is also noteworthy for its potential biological activity. Sulfanyl groups are known to be involved in various biochemical reactions, including those that are relevant to drug metabolism and transport. The presence of this group may contribute to the compound's ability to cross cell membranes and reach its target sites effectively.

Current research efforts are focused on optimizing the structure of N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide to enhance its pharmacological properties. This involves modifying various parts of the molecule to improve its potency, selectivity, and pharmacokinetic profile. Techniques such as computational modeling and high-throughput screening are being employed to identify structural modifications that can lead to more effective drug candidates.

The< b>sulfanylacetamide moiety is particularly amenable to structural modifications without compromising the overall biological activity of the compound. By introducing subtle changes into this region, researchers can fine-tune the electronic properties and hydrogen bonding capabilities of the molecule, thereby improving its interaction with biological targets.

In conclusion, N-(4-chlorophenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 338426-25-8) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Continued research efforts aimed at optimizing its structure and exploring its biological activities will likely yield promising results in the near future.